Cas no 811450-53-0 (Benzyl 3-hydroxy-5-oxo-5,6-dihydropyridine-1(2H)-carboxylate)

• Product Name: Benzyl 3-hydroxy-5-oxo-5,6-dihydropyridine-1(2H)-carboxylate
• CAS No: 811450-53-0
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 2146121
• Update Time: 2023-08-04

Benzyl 3-hydroxy-5-oxo-5,6-dihydropyridine-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-hydroxy-5-oxo-5,6-dihydropyridine-1(2H)-carboxylate
• 1-(Benzyloxycarbonyl)-5-hydroxy-1,2,3,6-tetrahydropyridine-3-one
• Benzyl 3-hydroxy-5-oxo-5,6-dihydropyridine-1(2H)-carboxylate

• Inchi： 1S/C13H13NO4/c15-11-6-12(16)8-14(7-11)13(17)18-9-10-4-2-1-3-5-10/h1-6,15H,7-9H2
• InChI Key： LVVYYGPELCEADY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C=C(C1)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• Topological Polar Surface Area: 66.8